Cas no 71662-23-2 (6-Octen-2-ol,2,6-dimethyl-, 2-acetate)

• Product Name: 6-Octen-2-ol,2,6-dimethyl-, 2-acetate
• CAS No: 71662-23-2
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 574184
• PubChem ID: 6365699
• Update Time: 2025-04-19

6-Octen-2-ol,2,6-dimethyl-, 2-acetate Chemical and Physical Properties

Names and Identifiers

• 6-Octen-2-ol,2,6-dimethyl-, 2-acetate
• 2,6-dimethyloct-6-en-2-yl acetate
• (5E)-1,1,5-trimethylhept-5-en-1-yl acetate
• SCHEMBL12379948
• EINECS 275-788-4
• 71662-23-2

• Inchi： 1S/C12H22O2/c1-6-10(2)8-7-9-12(4,5)14-11(3)13/h6H,7-9H2,1-5H3/b10-6+
• InChI Key： XSRPTQWSAJWCQZ-UXBLZVDNSA-N
• SMILES： O(C(C)=O)C(C)(C)CCC/C(=C/C)/C

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.886
• Boiling Point: 253.4°C at 760 mmHg
• Flash Point: 84.7°C
• Refractive Index: 1.443
• PSA: 26.3